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Compound of Interest

Compound Name:
2-(4-Pyridyl)thiazole-4-carboxylic

acid

Cat. No.: B1269555 Get Quote

A Technical Guide to 2-(4-Pyridyl)thiazole-4-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-(4-Pyridyl)thiazole-4-carboxylic
acid, a heterocyclic organic compound of interest in pharmaceutical and organic synthesis.

This guide focuses on its fundamental molecular properties.

Core Molecular Data
The essential molecular characteristics of 2-(4-Pyridyl)thiazole-4-carboxylic acid are

summarized below. This data is critical for experimental design, analytical characterization, and

computational modeling.
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Property Value Source

Molecular Formula C₉H₆N₂O₂S

PubChem[1], Sigma-Aldrich,

Amerigo Scientific[2],

ChemicalBook[3]

Molecular Weight 206.22 g/mol
PubChem[1], Sigma-Aldrich,

ChemicalBook[3]

Monoisotopic Mass 206.01499861 Da PubChem[1]

CAS Number 21278-86-4
Amerigo Scientific[2], Sigma-

Aldrich, ChemicalBook[3]

IUPAC Name
2-(pyridin-4-yl)-1,3-thiazole-4-

carboxylic acid
PubChem[1]

Physical Form Solid Sigma-Aldrich

Melting Point >300 °C
Sigma-Aldrich,

ChemicalBook[3]

Solubility Insoluble in water ChemicalBook[3][4]

Structural Relationship Diagram
The following diagram illustrates the logical relationship between the constituent chemical

moieties that form the 2-(4-Pyridyl)thiazole-4-carboxylic acid molecule, as derived from its

systematic name.

Structural Assembly of 2-(4-Pyridyl)thiazole-4-carboxylic acid

Thiazole Ring

Pyridyl Group
(at position 2) forms

Carboxylic Acid
(at position 4)

 forms
2-(4-Pyridyl)thiazole-

4-carboxylic acid
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Logical structure of the target molecule.

Applications and Experimental Context
2-(4-Pyridyl)thiazole-4-carboxylic acid is primarily utilized as a building block or intermediate

in the synthesis of more complex molecules.[4][5] Its structure, featuring a combination of a

thiazole ring, a pyridine ring, and a carboxylic acid group, makes it a versatile precursor for

developing novel compounds, particularly in the pharmaceutical industry.

While specific, detailed experimental protocols for this compound are proprietary or application-

dependent, its handling and use in a laboratory setting would typically involve standard organic

synthesis techniques. Key considerations for its use in experimental workflows include:

Solubility: Its insolubility in water necessitates the use of organic solvents for reactions and

analyses.[4][5]

Functional Groups: The presence of a carboxylic acid allows for a variety of chemical

transformations, such as esterification or amidation, to build larger molecular scaffolds. The

nitrogen atoms in the pyridine and thiazole rings can act as coordination sites for metal

catalysts or as hydrogen bond acceptors.

Storage: It should be stored in a cool, dry, and well-ventilated place, away from strong

oxidizing agents, acids, and bases.[5]

Due to the absence of publicly available, detailed signaling pathway information directly

associated with this specific small molecule, further research into its biological activity would be

required to elucidate any such mechanisms. Researchers investigating this compound would

likely begin with screening assays to identify potential biological targets, followed by more in-

depth mechanistic studies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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